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Introduction

Sybraloy is a high-copper dental amalgam known for its excellent clinical performance and
longevity. Its microstructure, which is largely devoid of the corrosion-prone gamma-2 (yz)
phase, is a key determinant of its mechanical properties and resistance to degradation. This
application note provides a detailed protocol for the characterization of Sybraloy's
microstructure using Scanning Electron Microscopy (SEM) coupled with Energy-Dispersive X-
ray Spectroscopy (EDX). SEM provides high-resolution images of the surface topography,
while EDX allows for the qualitative and quantitative determination of the elemental
composition of the various phases within the amalgam. This combined analysis is crucial for
understanding the material's properties and for the development of new and improved dental
restorative materials.

Experimental Protocols
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Sample Preparation

Proper sample preparation is critical for obtaining high-quality SEM images and accurate EDX
data. The following protocol outlines the steps for preparing a Sybraloy sample for
microstructural analysis:

e Sectioning: A sample of cured Sybraloy is sectioned to the desired dimensions using a low-
speed diamond saw with a coolant to minimize thermal damage to the microstructure.

e Mounting: The sectioned sample is mounted in an epoxy or a similar cold-curing resin. This
facilitates handling during subsequent preparation steps and provides edge retention.

e Grinding: The mounted sample is ground using a series of progressively finer silicon carbide
(SiC) abrasive papers (e.g., 240, 400, 600, 800, and 1200 grit). Each grinding step should be
performed with copious water as a lubricant and to remove debris. The sample should be
rotated 90 degrees between each grit to ensure a flat surface.

» Polishing: After grinding, the sample is polished to a mirror-like finish. This is typically
achieved in two stages:

o Rough Polishing: Using a 6 um diamond paste on a polishing cloth.

o Fine Polishing: Using a 1 um diamond paste on a separate polishing cloth. The sample
should be thoroughly cleaned with a suitable solvent (e.g., ethanol or isopropanol) in an
ultrasonic bath between polishing steps to remove any residual abrasive particles.

» Etching (Optional): To enhance the visibility of the different phases, the polished surface can
be lightly etched. A common etchant for dental amalgams is a dilute solution of nitric acid or
a solution of iodine and potassium iodide. The etching time should be carefully controlled to
avoid over-etching, which can obscure fine details.

o Coating: To make the non-conductive sample surface conductive for SEM analysis, a thin
layer of a conductive material, such as gold or carbon, is deposited onto the surface using a
sputter coater. Carbon coating is generally preferred for EDX analysis as it does not interfere
with the elemental peaks of interest in the amalgam.

SEM-EDX Analysis
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The prepared Sybraloy sample is now ready for analysis in the SEM.
e Imaging:
o The sample is loaded into the SEM chamber, and a vacuum is established.

o Backscattered Electron (BSE) imaging is the preferred mode for visualizing the different
phases in the amalgam. BSE imaging provides contrast based on the average atomic
number of the material; phases with higher average atomic numbers will appear brighter.
This allows for clear differentiation of the various phases in Sybraloy.

o Secondary Electron (SE) imaging can also be used to observe the surface topography of
the sample.

o Images are captured at various magnifications to document the overall microstructure and
the morphology of individual phases.

o EDX Analysis:

o The EDX detector is used to acquire elemental spectra from specific points of interest
(spot analysis), along a line (line scan), or over a defined area (elemental mapping).

o Spot Analysis: The electron beam is focused on a specific phase identified in the BSE
image, and an EDX spectrum is acquired to determine its elemental composition. This is
repeated for all visually distinct phases.

o Elemental Mapping: This technique provides a visual representation of the distribution of
different elements across the imaged area. This is useful for confirming the spatial
relationship between the different phases.

o Typical EDX acquisition parameters include an accelerating voltage of 15-20 kV and a
sufficient acquisition time to obtain a good signal-to-noise ratio in the spectrum.

Data Presentation

The quantitative elemental composition of the different phases within the Sybraloy
microstructure, as determined by EDX analysis, is summarized in the table below. The values
represent the average weight percentage (wt%) of the constituent elements in each phase.
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Sybraloy is a high-copper amalgam, which is reflected in its composition. The manufacturer
states a copper content of 33% in the alloy, which is mixed with elemental mercury ina 1:1
weight ratio.[1] The primary phases observed in high-copper amalgams are the gamma (y),
gamma-1 (y1), and eta' (n') phases.[2]

Microstruct L Silver (Ag) Tin (Sn) Copper (Cu) Mercury
Description

ural Phase (Wt%) (Wt%) (Wt%) (Hg) (wt%)
Unreacted

y (gamma) alloy particles  ~73 ~27
(AgsSn)
Matrix phase

y1 (gamma-1) ~68-70 ~1-2 - ~27-29
(AgzHg:s)
Copper-tin

n' (eta) phase - ~38-40 ~60-62
(CueSns)

Note: The elemental compositions presented are typical values for high-copper amalgams and
may vary slightly in Sybraloy. The presence of the eta' phase and the significant reduction or
absence of the gamma-2 (Sn-Hg) phase are characteristic of high-copper amalgams and
contribute to their improved corrosion resistance.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for SEM-EDX analysis of Sybraloy
and the logical relationship of its microstructural components.
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Experimental workflow for SEM-EDX analysis.
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Logical relationship of Sybraloy's phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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